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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

Essential Safety and Handling Guide for Panavia TC
For laboratory personnel engaged in research and development, ensuring safe handling and

proper disposal of dental materials like Panavia TC is paramount. This guide provides

immediate, essential information on personal protective equipment (PPE), operational

protocols, and disposal plans to foster a secure and efficient laboratory environment. Panavia
TC is a specific shade variant of resin-based dental adhesive cements, such as Panavia F 2.0

and Panavia 21. Therefore, safety and handling protocols for these product families are

applicable.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Panavia TC, adherence to the following PPE and safety protocols is mandatory

to minimize exposure and ensure personal safety.
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Equipment/Procedure Specification Rationale

Hand Protection Protective gloves

The selection of suitable

gloves depends on the specific

formulation and manufacturer.

It is crucial to check glove

resistance prior to application

as the material's resistance

cannot be calculated in

advance for a mixture of

substances.[1]

Eye/Face Protection
Safety glasses with side-

shields or face shield

To prevent eye irritation or

injury from splashes or

airborne particles.[2]

Skin Protection Lab coat or protective clothing

To prevent skin contact and

contamination of personal

clothing.[2]

Respiratory Protection
Generally not required with

adequate ventilation

Recommended if there is a risk

of dust formation or aerosol

generation.[3]

Hygiene Practices

Wash hands before breaks

and at the end of work. Avoid

contact with eyes and skin.

Immediately remove all soiled

and contaminated clothing.

To minimize the risk of

accidental ingestion or skin

absorption.[1]

First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

After Inhalation
Supply fresh air; consult a doctor in case of

complaints.

After Skin Contact

Immediately wash with water and soap and

rinse thoroughly. If skin irritation continues,

consult a doctor.[1]

After Eye Contact

Rinse opened eye for several minutes under

running water. If symptoms persist, consult a

doctor.[1]

After Swallowing If symptoms persist, consult a doctor.

Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of the product and ensuring

environmental safety.

Aspect Guideline

Storage

Store in a refrigerator (2-8 °C). Keep receptacle

tightly sealed. Store in a cool, dry place,

protected from heat and direct sunlight.[2]

Disposal

Must not be disposed of together with

household garbage. Do not allow the product to

reach the sewage system. Disposal must be

made according to official regulations.[1][4]

Experimental Protocols
Panavia TC and its related formulations are frequently subjected to various in-vitro tests to

evaluate their physical and biological properties. Below are detailed methodologies for key

experiments.

Shear Bond Strength Testing
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This test evaluates the adhesive strength of the cement to a substrate.

Step Procedure

Specimen Preparation

Human or bovine teeth are embedded in acrylic

resin, and the enamel or dentin surface is

ground flat. A standardized bonding area (e.g., 3

mm diameter) is defined.

Cement Application

The cement is applied to the prepared tooth

surface, and a restorative material (e.g., a

composite resin cylinder) is bonded to it.

Curing
The cement is light-cured according to the

manufacturer's instructions.

Storage
Specimens are typically stored in water at 37°C

for 24 hours before testing.[1]

Testing

A universal testing machine is used to apply a

shear force to the bonded interface at a

constant crosshead speed (e.g., 1 mm/min) until

failure occurs. The force at failure is recorded

and the bond strength is calculated in

megapascals (MPa).[1]

Microtensile Bond Strength (µTBS) Testing
This method is used to assess the bond strength to smaller, more localized areas of the tooth

structure.
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Step Procedure

Specimen Preparation
A block of restorative material is bonded to a flat

dentin or enamel surface of an extracted tooth.

Sectioning

The bonded tooth is sectioned into multiple

beams or sticks with a cross-sectional area of

approximately 1 mm².[5]

Testing

Each beam is attached to a testing jig and

subjected to a tensile force in a universal testing

machine at a specific crosshead speed (e.g., 1

mm/min) until it fractures.[5]

Data Analysis

The fracture load is recorded, and the µTBS is

calculated. The failure mode (adhesive,

cohesive, or mixed) is also analyzed.

Cytotoxicity Assay
This assay evaluates the potential of the material to cause cell death.

Step Procedure

Cell Culture
A specific cell line (e.g., L929 fibroblasts) is

cultured in a suitable medium.

Material Preparation Samples of the cured cement are prepared.

Exposure

The cultured cells are exposed to the cement

samples, either directly or through an extract of

the material.

Incubation
The cells are incubated for specific time

intervals (e.g., 24, 48, 72 hours).

Viability Assessment

Cell viability is assessed using a method such

as the MTT assay, which measures the

metabolic activity of the cells. A decrease in

metabolic activity indicates cytotoxicity.[6]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Panavia TC, from

initial preparation to final disposal.
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Caption: Workflow for safe handling of Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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